Cas no 54068-89-2 (2,6-Octadienoic acid, 3-ethyl-7-methyl-, (E)-)

• Product Name: 2,6-Octadienoic acid, 3-ethyl-7-methyl-, (E)-
• CAS No: 54068-89-2
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 355629
• PubChem ID: 71364874
• Update Time: 2025-04-19

2,6-Octadienoic acid, 3-ethyl-7-methyl-, (E)- Chemical and Physical Properties

Names and Identifiers

• 2,6-Octadienoic acid, 3-ethyl-7-methyl-, (E)-
• 3-ethyl-7-methylocta-2,6-dienoic acid
• DTXSID90788320
• 54068-89-2

• Inchi： 1S/C11H18O2/c1-4-10(8-11(12)13)7-5-6-9(2)3/h6,8H,4-5,7H2,1-3H3,(H,12,13)
• InChI Key： NEGKNRDLMLHGQN-UHFFFAOYSA-N
• SMILES： OC(C=C(CC)CC/C=C(\C)/C)=O

Computed Properties

• Exact Mass: 182.13074
• Monoisotopic Mass: 182.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3